![molecular formula C13H23NO5 B1404630 Tert-butyl 3-[(tert-butoxycarbonyl)oxy]azetidine-1-carboxylate CAS No. 1785763-73-6](/img/structure/B1404630.png)
Tert-butyl 3-[(tert-butoxycarbonyl)oxy]azetidine-1-carboxylate
Overview
Description
“Tert-butyl 3-[(tert-butoxycarbonyl)oxy]azetidine-1-carboxylate” is a chemical compound with the CAS Number: 1785763-73-6 . It has a molecular weight of 273.33 . The IUPAC name for this compound is the same as the given name .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H23NO5/c1-12(2,3)18-10(15)14-7-9(8-14)17-11(16)19-13(4,5)6/h9H,7-8H2,1-6H3 . This code gives a unique description of the molecular structure.
Scientific Research Applications
Synthesis of Biologically Active Compounds
This compound serves as a precursor for synthesizing biologically active natural products, such as Indiacen A and Indiacen B . These natural products have potential applications in pharmaceuticals due to their anticancer, anti-inflammatory, and analgesic properties.
Peptide Synthesis
The tert-butyloxycarbonyl (Boc) group is commonly used in peptide synthesis to protect amino acids. The compound can be utilized in the synthesis of dipeptides, where the Boc group protects the amino acid during the coupling reaction .
Organic Synthesis
In organic chemistry, this compound can be used as a building block for constructing complex molecules. Its protected hydroxyl and carboxyl groups make it a versatile reagent for multi-step synthesis processes .
Medicinal Chemistry
Due to its role in the synthesis of biologically active molecules, this compound is valuable in medicinal chemistry for drug design and discovery. It can be used to create compounds with specific pharmacological activities .
Material Science
The tert-butyloxycarbonyl group is also significant in material science. It can be used to modify the surface properties of materials, making them suitable for various applications, such as biocompatible coatings .
Catalysis
In catalysis, this compound can be used to prepare catalysts that facilitate specific chemical reactions. Its structural features allow for the introduction of catalytically active sites .
properties
IUPAC Name |
tert-butyl 3-[(2-methylpropan-2-yl)oxycarbonyloxy]azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO5/c1-12(2,3)18-10(15)14-7-9(8-14)17-11(16)19-13(4,5)6/h9H,7-8H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOOGHIVXWVYDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)OC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-[(tert-butoxycarbonyl)oxy]azetidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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